Cas no 2679929-60-1 (methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(3-bromothiophen-2-yl)propanoate)

• Product Name: methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(3-bromothiophen-2-yl)propanoate
• CAS No: 2679929-60-1
• MF: C₁₆H₁₆BrNO₄S
• MW: 398.271542549133
• CID: 5620001
• PubChem ID: 165929407
• Update Time: 2025-11-01

methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(3-bromothiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(3-bromothiophen-2-yl)propanoate
• EN300-28303112
• 2679929-60-1
• methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(3-bromothiophen-2-yl)propanoate

• Inchi： 1S/C16H16BrNO4S/c1-21-15(19)13(9-14-12(17)7-8-23-14)18-16(20)22-10-11-5-3-2-4-6-11/h2-8,13H,9-10H2,1H3,(H,18,20)/t13-/m0/s1
• InChI Key： XVMUIDKZOUKQMC-ZDUSSCGKSA-N
• SMILES： BrC1C=CSC=1C[C@@H](C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 396.99834g/mol
• Monoisotopic Mass: 396.99834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.9Ų

Additional information on methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(3-bromothiophen-2-yl)propanoate

Comprehensive Overview of Methyl (2S)-2-{(Benzyloxy)carbonylamino}-3-(3-Bromothiophen-2-yl)propanoate (CAS No. 2679929-60-1)

The compound methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(3-bromothiophen-2-yl)propanoate (CAS No. 2679929-60-1) is a chiral ester derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a 3-bromothiophene moiety and a benzyloxycarbonyl (Cbz) protecting group, makes it a versatile intermediate for drug discovery and peptide chemistry. Researchers and industry professionals frequently search for this compound due to its role in synthesizing bioactive molecules, particularly in the development of protease inhibitors and kinase modulators.

In recent years, the demand for chiral building blocks like methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(3-bromothiophen-2-yl)propanoate has surged, driven by advancements in asymmetric synthesis and targeted drug design. The 3-bromothiophene segment is particularly noteworthy, as thiophene derivatives are widely explored in medicinal chemistry for their electron-rich properties and ability to enhance drug-receptor interactions. This compound’s Cbz-protected amino acid structure also aligns with trends in peptide-based therapeutics, a hot topic in neurodegenerative disease and oncology research.

From a synthetic perspective, CAS No. 2679929-60-1 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to the reactivity of its bromothiophene group. These reactions are pivotal in constructing complex heterocycles, a recurring theme in recent publications and patent filings. Additionally, the compound’s methyl ester functionality allows for further derivatization, enabling researchers to tailor its properties for specific applications, such as prodrug development or fluorescent labeling.

Environmental and regulatory considerations are also critical when discussing methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(3-bromothiophen-2-yl)propanoate. While it is not classified as hazardous under current guidelines, its synthesis and handling require adherence to standard laboratory safety protocols. The compound’s stability under various pH conditions and solubility in organic solvents like DMSO and dichloromethane are frequently queried in academic forums, reflecting its practical utility in diverse experimental setups.

In the context of AI-driven drug discovery, this compound exemplifies the intersection of computational modeling and wet-lab validation. Molecular docking studies often highlight the 3-bromothiophen-2-yl group as a key pharmacophore, capable of forming halogen bonds with target proteins. Such insights align with growing interest in fragment-based drug design, where small molecules like CAS No. 2679929-60-1 serve as starting points for optimizing binding affinity and selectivity.

Looking ahead, the potential of methyl (2S)-2-{(benzyloxy)carbonylamino}-3-(3-bromothiophen-2-yl)propanoate extends to emerging fields like bioconjugation and click chemistry. Its compatibility with azide-alkyne cycloadditions (e.g., CuAAC) opens avenues for creating labeled probes or polymer conjugates, addressing needs in diagnostics and materials science. As the scientific community continues to explore its applications, this compound remains a valuable asset for innovators seeking to bridge gaps between synthetic chemistry and translational research.